Cas no 61989-40-0 (Benzoic acid, 3-amino-5-[[(2-aminoethyl)amino]carbonyl]-2,4,6-triiodo-)

• Product name: Benzoic acid, 3-amino-5-[[(2-aminoethyl)amino]carbonyl]-2,4,6-triiodo-
• CAS No: 61989-40-0
• MF: C₁₀H₁₀I₃N₃O₃
• MW: 600.918118953705
• CID: 1631326

Benzoic acid, 3-amino-5-[[(2-aminoethyl)amino]carbonyl]-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-[[(2-aminoethyl)amino]carbonyl]-2,4,6-triiodo-

• Inchi： 1S/C10H10I3N3O3/c11-5-3(9(17)16-2-1-14)6(12)8(15)7(13)4(5)10(18)19/h1-2,14-15H2,(H,16,17)(H,18,19)
• InChI Key： PYGKVALZAQNJFC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(I)C(C(NCCN)=O)=C(I)C(N)=C1I

Computed Properties

• Exact Mass: 600.7843

Experimental Properties

• Density: 2.601±0.06 g/cm3(Predicted)
• Boiling Point: 506.8±50.0 °C(Predicted)
• PSA: 118.44
• pka: 1.17±0.10(Predicted)